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Compound of Interest

Compound Name:
dimethyl 4-hydroxypyridine-2,6-

dicarboxylate

CAS No.: 19872-91-4

Cat. No.: B178299

Get Quote

CAS Number: 19872-91-4

This technical guide provides a comprehensive overview of dimethyl 4-hydroxypyridine-2,6-
dicarboxylate, including its chemical and physical properties, a detailed synthesis protocol,

and its potential applications in research and development, particularly within the

pharmaceutical and chemical industries.

Chemical and Physical Properties
Dimethyl 4-hydroxypyridine-2,6-dicarboxylate is a pyridine derivative with two

methoxycarbonyl groups at positions 2 and 6, and a hydroxyl group at position 4. Its chemical

structure and properties make it a valuable intermediate in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b178299#bc-rfq
https://www.benchchem.com/product/b178299/docs?utm_src=pdf-body#technical-guide-dimethyl-4-hydroxypyridine-2-6-dicarboxylate
https://www.benchchem.com/product/b178299/docs?utm_src=pdf-body#technical-guide-dimethyl-4-hydroxypyridine-2-6-dicarboxylate
https://www.benchchem.com/product/b178299/docs?utm_src=pdf-body#technical-guide-dimethyl-4-hydroxypyridine-2-6-dicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 19872-91-4 [1][2]

Molecular Formula C₉H₉NO₅ [2]

Molecular Weight 211.17 g/mol [2]

Boiling Point 349 °C at 760 mmHg [1]

Physical Form Solid [3]

Purity 98% [3]

Storage Room temperature, dry, sealed [1][3]

Synonyms
Dimethyl 4-oxo-1,4-dihydro-

2,6-pyridinedicarboxylate
[3]

pKa (Predicted) 6.58 ± 0.23 [2]

Synthesis Protocol
A likely synthetic route to dimethyl 4-hydroxypyridine-2,6-dicarboxylate involves a two-step

process: the synthesis of its precursor, 4-hydroxypyridine-2,6-dicarboxylic acid, followed by a

Fischer esterification to yield the final product.

Step 1: Synthesis of 4-Hydroxypyridine-2,6-dicarboxylic
acid
This procedure is based on the reaction of dimethyl oxalate and acetone.[4]

Materials:

Dimethyl oxalate

Acetone

Sodium ethoxide solution in ethanol (20%)

Ethanol
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Concentrated hydrochloric acid

Ammonium hydroxide

Activated carbon

Ice

Procedure:

In a three-necked flask equipped with a reflux condenser and a drying tube, add 102 g of a

20% sodium ethoxide ethanol solution and stir well.

In a separate flask, mix 8.54 g of acetone and 36.6 g of dimethyl oxalate. Add ethanol

dropwise at room temperature until the dimethyl oxalate is completely dissolved.

Add the acetone/dimethyl oxalate/ethanol mixture dropwise to the sodium ethoxide solution.

The reaction mixture will gradually turn yellow.

When approximately 75% of the mixture has been added, heat the reaction to 70 °C.

After the addition is complete, continue stirring for 2 hours to obtain a yellow viscous paste.

Cool the system to 0-5 °C and add 52 mL of concentrated hydrochloric acid and 40 g of

crushed ice to adjust the pH to 7, then filter.

Add 60 mL of concentrated hydrochloric acid to the filtrate and heat to 100 °C for 5-10 hours.

Cool the solution to 5 °C, add 155 mL of ice water, stir, and filter the precipitate.

Wash the solid with a small amount of ice water. The solid can be decolorized with activated

carbon and recrystallized.

To 21.1 g of the recrystallized solid, cool to 0 °C and add 145 mL of ammonia water

dropwise.

Allow the suspension to warm to room temperature and stir for 48 hours.
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Remove excess ammonia under reduced pressure.

Add 60 mL of water, decolorize with activated carbon by heating, and filter while hot.

Adjust the filtrate's pH to 1 with concentrated hydrochloric acid to obtain a white precipitate.

Cool the system to 0-5 °C, filter the precipitate, and wash with a small amount of ice water.

The resulting solid is 4-hydroxypyridine-2,6-dicarboxylic acid.

Step 2: Fischer Esterification to Dimethyl 4-
hydroxypyridine-2,6-dicarboxylate
This is a general procedure for the esterification of pyridine carboxylic acids and would be

adapted for 4-hydroxypyridine-2,6-dicarboxylic acid.[5][6]

Materials:

4-Hydroxypyridine-2,6-dicarboxylic acid (from Step 1)

Methanol (large excess, to act as solvent and reagent)

Strong acid catalyst (e.g., sulfuric acid, H₂SO₄)

Procedure:

Suspend the 4-hydroxypyridine-2,6-dicarboxylic acid in a large excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the acid catalyst carefully with a base (e.g., sodium bicarbonate solution).

Remove the excess methanol under reduced pressure.
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The resulting crude product can be purified by recrystallization or column chromatography to

yield pure dimethyl 4-hydroxypyridine-2,6-dicarboxylate.

Experimental Workflow
The following diagram illustrates the proposed two-step synthesis of dimethyl 4-
hydroxypyridine-2,6-dicarboxylate.
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Proposed synthesis workflow for dimethyl 4-hydroxypyridine-2,6-dicarboxylate.

Applications in Drug Development and Research
Dimethyl 4-hydroxypyridine-2,6-dicarboxylate serves as a key intermediate in the synthesis

of various organic molecules.[1] Its structural features are of interest to medicinal chemists and

drug development professionals.
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Pharmaceutical Intermediate: This compound is utilized in the production of more complex

molecules for pharmaceutical applications, including potential antiviral and antibacterial

agents.[1] The pyridine scaffold is a common motif in many biologically active compounds.[7]

Enzyme Inhibitor Design: The structure of dimethyl 4-hydroxypyridine-2,6-dicarboxylate
can mimic biologically active pyridine derivatives, making it a candidate for the design of

enzyme inhibitors.[1]

Coordination Chemistry: The presence of nitrogen and oxygen atoms allows for chelation

with metal ions, making it useful in the development of coordination compounds and in

catalysis.[1][8]

While the general utility of this compound and its structural class is recognized, specific

examples of its incorporation into named drug candidates or its effects on specific biological

signaling pathways are not readily available in the current literature. Further research is needed

to fully elucidate its biological activity and potential therapeutic applications.

Safety Information
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Users should consult the full Safety Data Sheet (SDS) from their supplier before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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